Cas no 1354004-08-2 ((S)-2-Amino-N-cyclopropyl-N-isoquinolin-1-ylmethyl-3-methyl-butyramide)

• Product Name: (S)-2-Amino-N-cyclopropyl-N-isoquinolin-1-ylmethyl-3-methyl-butyramide
• CAS No: 1354004-08-2
• MF: C₁₈H₂₃N₃O
• MW: 297.39472413063
• CID: 2165788
• Update Time: 2025-06-13

(S)-2-Amino-N-cyclopropyl-N-isoquinolin-1-ylmethyl-3-methyl-butyramide Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-n-cyclopropyl-n-isoquinolin-1-ylmethyl-3-methyl-butyramide
• (S)-2-Amino-N-cyclopropyl-N-(isoquinolin-1-ylmethyl)-3-methylbutanamide
• AM95967
• (S)-2-Amino-N-cyclopropyl-N-isoquinolin-1-ylmethyl-3-methylbutyramide
• (S)-2-Amino-N-cyclopropyl-N-isoquinolin-1-ylmethyl-3-methyl-butyramide

• Inchi： 1S/C18H23N3O/c1-12(2)17(19)18(22)21(14-7-8-14)11-16-15-6-4-3-5-13(15)9-10-20-16/h3-6,9-10,12,14,17H,7-8,11,19H2,1-2H3/t17-/m0/s1
• InChI Key： CZWMNGLLDLVEHF-KRWDZBQOSA-N
• SMILES： O=C([C@H](C(C)C)N)N(CC1C2C=CC=CC=2C=CN=1)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 394
• Topological Polar Surface Area: 59.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-2-Amino-N-cyclopropyl-N-isoquinolin-1-ylmethyl-3-methyl-butyramide

Recent Advances in the Study of (S)-2-Amino-N-cyclopropyl-N-isoquinolin-1-ylmethyl-3-methyl-butyramide (CAS: 1354004-08-2)

The compound (S)-2-Amino-N-cyclopropyl-N-isoquinolin-1-ylmethyl-3-methyl-butyramide (CAS: 1354004-08-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at exploring its potential therapeutic applications. Researchers have focused on its mechanism of action, pharmacokinetic properties, and efficacy in various disease models, particularly in the context of neurological disorders and cancer.

Recent studies have elucidated the molecular interactions of (S)-2-Amino-N-cyclopropyl-N-isoquinolin-1-ylmethyl-3-methyl-butyramide with specific biological targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its high affinity for certain G-protein-coupled receptors (GPCRs), which are implicated in neurodegenerative diseases. The compound's ability to modulate receptor activity suggests its potential as a lead compound for developing novel therapeutics for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neurological applications, (S)-2-Amino-N-cyclopropyl-N-isoquinolin-1-ylmethyl-3-methyl-butyramide has shown promise in oncology research. A preclinical study conducted by a team at the National Cancer Institute revealed its inhibitory effects on tumor growth in vitro and in vivo. The compound's mechanism involves the disruption of key signaling pathways that are often dysregulated in cancer cells, making it a candidate for further development as an anticancer agent.

The synthesis and optimization of (S)-2-Amino-N-cyclopropyl-N-isoquinolin-1-ylmethyl-3-methyl-butyramide have also been a focus of recent research. Advances in synthetic chemistry have enabled the production of derivatives with improved bioavailability and reduced off-target effects. These developments are critical for transitioning the compound from the laboratory to clinical trials, where its safety and efficacy can be further evaluated.

Despite these promising findings, challenges remain in the development of (S)-2-Amino-N-cyclopropyl-N-isoquinolin-1-ylmethyl-3-methyl-butyramide as a therapeutic agent. Issues such as metabolic stability, potential toxicity, and the need for targeted delivery systems must be addressed. Ongoing research is exploring these aspects, with the goal of optimizing the compound's pharmacological profile.

In conclusion, (S)-2-Amino-N-cyclopropyl-N-isoquinolin-1-ylmethyl-3-methyl-butyramide represents a promising avenue for drug discovery in both neurology and oncology. Its unique chemical structure and biological activity make it a valuable subject for further investigation. Future studies will likely focus on refining its properties and advancing it through the drug development pipeline, with the ultimate aim of bringing a new therapeutic option to patients.